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Compound of Interest

Compound Name: Sodium nitrite-15N

Cat. No.: B113450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers of 98 atom %

¹⁵N Sodium Nitrite, an essential isotopic labeling reagent for tracing the metabolic fate of nitrite

and studying the nitric oxide (NO) signaling pathway. This document is intended for

researchers, scientists, and drug development professionals who require high-purity ¹⁵N-

labeled sodium nitrite for their studies.

Introduction to ¹⁵N Sodium Nitrite in Research
Sodium nitrite labeled with the stable isotope nitrogen-15 (¹⁵N) is a powerful tool in metabolic

research and drug development. It allows for the precise tracking of nitrite's conversion to nitric

oxide and other nitrogen-containing metabolites. This is particularly crucial in understanding the

pharmacokinetics and pharmacodynamics of drugs that modulate the nitric oxide pathway,

which is implicated in various physiological processes, including vasodilation,

neurotransmission, and immune response. The use of ¹⁵N-labeled compounds in conjunction

with mass spectrometry-based analytical techniques enables researchers to distinguish

exogenously administered nitrite from endogenous pools, providing clear, quantitative data on

its absorption, distribution, metabolism, and excretion (ADME).

Commercial Suppliers
A number of reputable chemical suppliers offer 98 atom % ¹⁵N Sodium Nitrite. The following

table summarizes the key information for some of the prominent vendors. Researchers are

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b113450?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


advised to visit the suppliers' websites for the most current product specifications, availability,

and pricing.
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Experimental Protocols: Tracing the Nitrate-Nitrite-
NO Pathway
The following is a generalized experimental protocol for a tracer study using 98 atom % ¹⁵N

Sodium Nitrite to investigate the metabolism of nitrite to nitric oxide in a biological system. This

protocol is based on methodologies described in the scientific literature and should be adapted

to specific research needs.[1][2]

Objective:
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To quantify the conversion of exogenously administered ¹⁵N-labeled sodium nitrite to ¹⁵N-

labeled nitric oxide metabolites in plasma.

Materials:
98 atom % ¹⁵N Sodium Nitrite

Experimental animals (e.g., rodents) or cell cultures

Phosphate-buffered saline (PBS)

Anticoagulant (e.g., heparin)

Centrifuge

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Analytical standards of ¹⁵N-labeled and unlabeled nitrite and nitrate

Sample preparation reagents (e.g., protein precipitation agents like acetonitrile)

Methodology:
Preparation of Dosing Solution: Prepare a sterile solution of 98 atom % ¹⁵N Sodium Nitrite in

PBS at the desired concentration.

Administration: Administer the ¹⁵N Sodium Nitrite solution to the experimental animals (e.g.,

via oral gavage or intravenous injection) or add it to the cell culture medium.

Sample Collection: At predetermined time points, collect biological samples (e.g., blood,

tissue, or cell lysates). For blood samples, collect in tubes containing an anticoagulant.

Sample Processing:

Centrifuge blood samples to separate plasma.

To 100 µL of plasma, add a protein precipitation agent (e.g., 200 µL of cold acetonitrile).

Vortex and centrifuge at high speed to pellet the precipitated proteins.
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Carefully collect the supernatant for analysis.

LC-MS/MS Analysis:

Analyze the supernatant using a validated LC-MS/MS method capable of separating and

detecting ¹⁴N- and ¹⁵N-labeled nitrite and its major metabolite, nitrate.

Use a suitable chromatographic column (e.g., a reversed-phase C18 column).

The mass spectrometer should be operated in multiple reaction monitoring (MRM) mode

to specifically detect the transitions for ¹⁴NO₂⁻, ¹⁵NO₂⁻, ¹⁴NO₃⁻, and ¹⁵NO₃⁻.

Data Analysis:

Construct calibration curves using analytical standards for both labeled and unlabeled

analytes.

Quantify the concentrations of ¹⁵N-nitrite and its metabolites in the samples by comparing

their peak areas to the calibration curves.

Calculate pharmacokinetic parameters such as half-life, clearance, and volume of

distribution for the ¹⁵N-labeled species.

Signaling Pathway and Experimental Workflow
Visualizations
The following diagrams, created using the DOT language, illustrate the key signaling pathway

involving nitrite and a typical experimental workflow for a tracer study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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